Cas no 943437-91-0 (3-Methylthietan-3-amine)

• Product Name: 3-Methylthietan-3-amine
• CAS No: 943437-91-0
• MF: C₄H₉NS
• MW: 103.18595957756
• MDL: MFCD18325180
• CID: 1078673
• PubChem ID: 55281677
• Update Time: 2025-05-25

3-Methylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methylthietan-3-amine
• 3-Methyl-3-thietanamine
• SCHEMBL867772
• SB18543
• SY322208
• 3-methyl-thietan-3-ylamine
• RBHLHYVXPUQTPN-UHFFFAOYSA-N
• J-512853
• DTXSID20717385
• 943437-91-0
• AKOS006340462
• EN300-2977533
• 3-amino-3-methyl-thietane
• FT-0686002
• CS-0054531
• P12309
• MFCD29060172

• MDL： MFCD18325180
• Inchi： 1S/C4H9NS/c1-4(5)2-6-3-4/h2-3,5H2,1H3
• InChI Key： RBHLHYVXPUQTPN-UHFFFAOYSA-N
• SMILES： S1CC(C)(C1)N

Computed Properties

• Exact Mass: 103.04557046g/mol
• Monoisotopic Mass: 103.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes

Additional information on 3-Methylthietan-3-amine

3-Methylthietan-3-amine (CAS No: 943437-91-0)

3-Methylthietan-3-amine, also known by its CAS registry number 943437-91-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of amines and is characterized by its thietane ring structure, which contributes to its distinctive chemical behavior. The molecule's structure consists of a four-membered ring with one nitrogen atom and three carbon atoms, with a methyl group attached to the nitrogen atom, making it a saturated heterocyclic amine.

The synthesis of 3-Methylthietan-3-amine has been explored through various methodologies, including the reaction of methylamine with epoxides under specific conditions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve higher yields and purity levels. For instance, researchers have reported the use of phase-transfer catalysts to enhance the efficiency of the synthesis process, which is particularly relevant for industrial-scale production.

One of the most notable applications of 3-Methylthietan-3-amine is in the field of materials science, where it has been utilized as a building block for constructing advanced polymers and materials with tailored properties. The compound's ability to undergo various types of polymerization reactions, including step-growth and chain-growth polymerization, has made it a valuable precursor for developing high-performance materials. Recent advancements in this area have focused on incorporating 3-Methylthietan-3-amine into bio-based polymers, aligning with the growing demand for sustainable and eco-friendly materials.

In addition to its role in materials science, 3-Methylthietan-3-amine has also found applications in pharmaceutical research. The compound's unique structure allows it to serve as a versatile intermediate in the synthesis of bioactive molecules, including drugs and agrochemicals. For example, researchers have explored its use in the development of novel antibiotics and antifungal agents, leveraging its ability to form stable complexes with metal ions and other bioactive entities.

The toxicological profile of 3-Methylthietan-3-amine has been extensively studied to ensure its safe handling and use in various industrial and research settings. Recent studies have focused on understanding its acute and chronic toxicity profiles, as well as its potential for bioaccumulation in aquatic systems. These studies have provided valuable insights into the environmental impact of this compound, paving the way for more sustainable practices in its production and application.

From a structural perspective, 3-Methylthietan-3-amine exhibits interesting electronic properties due to the presence of the nitrogen atom within the thietane ring. This makes it a promising candidate for applications in electronic materials, such as conductive polymers and organic semiconductors. Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising their mechanical properties.

The study of 3-Methylthietan-3-amine has also led to advancements in our understanding of heterocyclic chemistry. Its reactivity patterns and ability to participate in various types of chemical transformations have provided valuable insights into the behavior of similar compounds. For instance, researchers have investigated its participation in cycloaddition reactions, which are fundamental to many organic synthesis strategies.

In conclusion, 3-Methylthietan-3-amine (CAS No: 943437-91-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in materials science, pharmaceutical research, and organic synthesis. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.